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Compound of Interest

N-(2-formyl-4-
Compound Name:
methylphenyl)acetamide

Cat. No.: B13178985

Get Quote

Executive Summary & Application Context

2-Formyl-4-methylacetanilide (CAS: 53165-17-6) is a specialized organic intermediate primarily

utilized in the synthesis of heterocyclic pharmacophores. Its structural duality—possessing both
an acetamido (electron-donating/directing) and a formyl (reactive electrophile) group—makes it
a critical scaffold for the Friedlander synthesis of substituted quinolines and other nitrogenous
heterocycles found in antimalarial and anticancer drug discovery pipelines.

This guide provides a rigorous safety and technical framework for handling this compound,
bridging the gap between theoretical synthesis and practical laboratory safety.

Chemical Identity & Characterization

Precise identification is the first step in any safety protocol. Ensure your inventory matches
these specifications before proceeding.
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Parameter Specification

Chemical Name 2-Formyl-4-methylacetanilide

N-(2-formyl-4-methylphenyl)acetamide; 2-
Synonyms i
Acetamido-5-methylbenzaldehyde

CAS Registry Number 53165-17-6

Molecular Formula

Molecular Weight 177.20 g/mol
Physical State Solid (Crystalline powder)
N Soluble in DMSO, DMF, Methanol; Sparingly
Solubility ]
soluble in water
Typically >95% (HPLC) for research
Purity Grade ypieaty ( )

applications

Functional Group Analysis (Graphviz)

Figure 1: Structural Reactivity Profile. This diagram maps the chemical moieties to their specific
safety and reactivity concerns.
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Aromatic Core

2-Formyl-4-methylacetanilide Stable pH 4-8

Click to download full resolution via product page

Caption: Functional decomposition highlighting the oxidation susceptibility of the aldehyde
moiety.
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Hazards Identification (GHS Classification)

As a research chemical with limited toxicological data in public registries, the hazards below
are derived from Structure-Activity Relationship (SAR) analysis of analogous benzaldehyde
and acetanilide derivatives. Treat with high caution.

Signal Word:WARNING

Hazard Class Category H-Code Hazard Statement
Acute Toxicity (Oral) 4 H302 Harmful if swallowed.
Skin

2 H315 Causes skin irritation.

Corrosion/Irritation

Serious Eye Causes serious eye
o 2A H319 o

Damage/Irritation irritation.

STOT - Single May cause respirato
J 3 H335 ) .y- P i

Exposure irritation.

Precautionary Statements (P-Codes)

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

Experimental Protocols & Handling
Synthesis Context: Vilsmeier-Haack Formylation

Researchers often synthesize this compound in-house due to commercial scarcity. The
standard route involves the formylation of 4'-methylacetanilide.
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Mechanism: Electrophilic aromatic substitution. The acetamido group directs the formyl group
to the ortho position (Position 2).

Protocol Overview:

Reagents: 4'-Methylacetanilide (1.0 eq),

(3.0 eq), DMF (5.0 eq).

Condition:

to RT (or mild heat

).

Quench: Ice-water hydrolysis (Critical exotherm control).

Purification: Recrystallization from Ethanol/Water.
Storage & Stability (Self-Validating System)
To ensure data integrity in your experiments, the compound must remain chemically pure.

o Atmosphere: Store under Nitrogen or Argon. The aldehyde group is prone to autoxidation to
the carboxylic acid (2-acetamido-5-methylbenzoic acid) upon prolonged air exposure.

e Temperature:

(Refrigerate).

» Validation: Before use in critical steps (e.g., Friedlander condensation), verify purity via TLC
(Ethyl Acetate:Hexane 1:1) or 1H-NMR. Look for the distinct aldehyde proton peak at

ppm.

Emergency Response & Toxicology
Emergency Response Decision Tree (Graphviz)

Figure 2: Workflow for immediate response to exposure incidents.
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Exposure Incident

Identify Route

Inhalation Skin Contact Eye Contact Ingestion

Remove to Fresh Air Wash w/ Soap & Water Rinse w/ Water Rinse Mouth
Support Breathing (15 mins) (15 mins, lift lids) Do NOT Induce Vomiting

Seek Medical Attention
(Show SDS/Label)

Click to download full resolution via product page

Caption: Decision matrix for First Aid measures following GHS guidelines.

Toxicological Data
o Carcinogenicity: Not listed by IARC, NTP, or OSHA.

¢ Target Organs: Respiratory system (inhalation of dust), mucous membranes.

o Metabolism: Likely metabolized via hydrolysis of the amide to the aniline derivative, which
may carry higher toxicity (methemoglobinemia risk associated with anilines).

Waste Disposal & Regulatory Compliance

» Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber. Do not flush into surface water or sanitary sewer systems.
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e TSCA (USA): This compound is likely considered a "Research & Development" (R&D)
exemption substance. It may not be on the active TSCA inventory. Use strictly for R&D
purposes under the supervision of a technically qualified individual.

o REACH (EU): Not registered. Treat as a downstream user intermediate.

References

« National Center for Biotechnology Information (2024).PubChem Compound Summary for
CID 12217684 (N-(2-formyl-4-methylphenyl)acetamide). Retrieved from [Link]

e Meth-Cohn, O., & Stanforth, S. P. (1982).The Vilsmeier—-Haack Reaction. Comprehensive
Organic Synthesis.

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. Retrieved from [Link]

e European Chemicals Agency (ECHA).Guidance on the compilation of safety data sheets.
Retrieved from [Link]

» To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-Formyl-4-
methylacetanilide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13178985/docs#technical-safety-handling-guide-2-
formyl-4-methylacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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